Cas no 1361518-22-0 (3,5-Difluoro-6-(2,4,6-trichlorophenyl)pyridine-2-acetic acid)

• Product Name: 3,5-Difluoro-6-(2,4,6-trichlorophenyl)pyridine-2-acetic acid
• CAS No: 1361518-22-0
• MF: C₁₃H₆Cl₃F₂NO₂
• MW: 352.548047542572
• CID: 4923536
• Update Time: 2025-06-11

3,5-Difluoro-6-(2,4,6-trichlorophenyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Difluoro-6-(2,4,6-trichlorophenyl)pyridine-2-acetic acid

• Inchi： 1S/C13H6Cl3F2NO2/c14-5-1-6(15)12(7(16)2-5)13-9(18)3-8(17)10(19-13)4-11(20)21/h1-3H,4H2,(H,20,21)
• InChI Key： CDIVVIXEIGLRNH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C(=CC(=C(CC(=O)O)N=1)F)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 378
• XLogP3: 4.1
• Topological Polar Surface Area: 50.2

Additional information on 3,5-Difluoro-6-(2,4,6-trichlorophenyl)pyridine-2-acetic acid

Research Briefing on 3,5-Difluoro-6-(2,4,6-trichlorophenyl)pyridine-2-acetic acid (CAS: 1361518-22-0)

In recent years, the compound 3,5-Difluoro-6-(2,4,6-trichlorophenyl)pyridine-2-acetic acid (CAS: 1361518-22-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine-acetic acid scaffold and halogenated phenyl group, has shown promising potential in various therapeutic applications. The following briefing synthesizes the latest research findings, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 3,5-Difluoro-6-(2,4,6-trichlorophenyl)pyridine-2-acetic acid involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the synthetic route to improve yield and purity, with particular emphasis on the introduction of the trifluoromethyl and trichlorophenyl groups. Advanced spectroscopic methods, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. These methodological advancements have facilitated its broader use in preclinical studies.

Pharmacological investigations have revealed that 3,5-Difluoro-6-(2,4,6-trichlorophenyl)pyridine-2-acetic acid exhibits potent anti-inflammatory and analgesic properties. In vitro assays demonstrate its ability to inhibit key inflammatory mediators such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). Furthermore, in vivo studies using rodent models have shown significant reduction in inflammation and pain responses, suggesting its potential as a novel non-steroidal anti-inflammatory drug (NSAID) candidate. The compound's selectivity for COX-2 over COX-1 may also reduce gastrointestinal side effects commonly associated with traditional NSAIDs.

Beyond its anti-inflammatory effects, recent research has explored the compound's potential in oncology. Preliminary data indicate that 3,5-Difluoro-6-(2,4,6-trichlorophenyl)pyridine-2-acetic acid may inhibit cancer cell proliferation by modulating specific signaling pathways, including the NF-κB and MAPK cascades. These findings are particularly relevant for cancers with inflammatory components, such as colorectal and pancreatic cancers. However, further mechanistic studies are required to fully elucidate its anticancer mechanisms and optimize its therapeutic window.

Despite its promising pharmacological profile, challenges remain in the development of 3,5-Difluoro-6-(2,4,6-trichlorophenyl)pyridine-2-acetic acid. Pharmacokinetic studies highlight issues such as moderate bioavailability and rapid metabolism, which may necessitate formulation improvements or structural modifications. Additionally, toxicity assessments are ongoing to ensure its safety profile meets regulatory standards. Collaborative efforts between academic and industrial researchers are crucial to address these challenges and advance the compound toward clinical trials.

In conclusion, 3,5-Difluoro-6-(2,4,6-trichlorophenyl)pyridine-2-acetic acid represents a compelling candidate for further development in both anti-inflammatory and anticancer therapeutics. Its unique chemical structure and multifaceted biological activities underscore its potential to address unmet medical needs. Future research should focus on optimizing its pharmacokinetic properties, expanding its mechanistic understanding, and evaluating its efficacy in more complex disease models. As the scientific community continues to explore this compound, it may pave the way for innovative treatments in chemical biology and medicine.